Cas no 1384429-55-3 (4-(4-methylpyrrolidin-3-yl)morpholine)
4-(4-methylpyrrolidin-3-yl)morpholine Chemical and Physical Properties
Names and Identifiers
-
- 4-(4-methylpyrrolidin-3-yl)morpholine
- Morpholine, 4-(4-methyl-3-pyrrolidinyl)-
-
- MDL: MFCD22196682
- Inchi: 1S/C9H18N2O/c1-8-6-10-7-9(8)11-2-4-12-5-3-11/h8-10H,2-7H2,1H3
- InChI Key: ZGQWNIBLHVLGPE-UHFFFAOYSA-N
- SMILES: N1(C2C(C)CNC2)CCOCC1
4-(4-methylpyrrolidin-3-yl)morpholine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M325433-10mg |
4-(4-methylpyrrolidin-3-yl)morpholine |
1384429-55-3 | 10mg |
$ 70.00 | 2022-06-04 | ||
| TRC | M325433-50mg |
4-(4-methylpyrrolidin-3-yl)morpholine |
1384429-55-3 | 50mg |
$ 230.00 | 2022-06-04 | ||
| TRC | M325433-100mg |
4-(4-methylpyrrolidin-3-yl)morpholine |
1384429-55-3 | 100mg |
$ 340.00 | 2022-06-04 | ||
| Enamine | EN300-94486-0.05g |
4-(4-methylpyrrolidin-3-yl)morpholine |
1384429-55-3 | 95% | 0.05g |
$229.0 | 2024-05-21 | |
| Enamine | EN300-94486-0.1g |
4-(4-methylpyrrolidin-3-yl)morpholine |
1384429-55-3 | 95% | 0.1g |
$342.0 | 2024-05-21 | |
| Enamine | EN300-94486-0.25g |
4-(4-methylpyrrolidin-3-yl)morpholine |
1384429-55-3 | 95% | 0.25g |
$487.0 | 2024-05-21 | |
| Enamine | EN300-94486-0.5g |
4-(4-methylpyrrolidin-3-yl)morpholine |
1384429-55-3 | 95% | 0.5g |
$768.0 | 2024-05-21 | |
| Enamine | EN300-94486-1.0g |
4-(4-methylpyrrolidin-3-yl)morpholine |
1384429-55-3 | 95% | 1.0g |
$986.0 | 2024-05-21 | |
| Enamine | EN300-94486-2.5g |
4-(4-methylpyrrolidin-3-yl)morpholine |
1384429-55-3 | 95% | 2.5g |
$1931.0 | 2024-05-21 | |
| Enamine | EN300-94486-5.0g |
4-(4-methylpyrrolidin-3-yl)morpholine |
1384429-55-3 | 95% | 5.0g |
$2858.0 | 2024-05-21 |
4-(4-methylpyrrolidin-3-yl)morpholine Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
Additional information on 4-(4-methylpyrrolidin-3-yl)morpholine
Introduction to 4-(4-methylpyrrolidin-3-yl)morpholine (CAS No. 1384429-55-3)
The compound 4-(4-methylpyrrolidin-3-yl)morpholine, identified by the CAS number 1384429-55-3, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic amine derivative has garnered considerable attention due to its unique structural features and promising biological activities. The presence of both morpholine and pyrrolidine moieties in its molecular framework endows it with a distinct pharmacophore, making it a valuable scaffold for the development of novel therapeutic agents.
Recent studies have highlighted the potential of 4-(4-methylpyrrolidin-3-yl)morpholine as a key intermediate in the synthesis of small-molecule drugs targeting various disease pathways. Its ability to interact with biological macromolecules has been explored in several preclinical investigations, revealing its efficacy in modulating cellular processes. The compound's structural versatility allows for further derivatization, enabling researchers to fine-tune its pharmacokinetic and pharmacodynamic properties.
In the realm of drug discovery, 4-(4-methylpyrrolidin-3-yl)morpholine has been investigated for its role in inhibiting enzymes and receptors involved in inflammation, pain, and neurodegenerative disorders. Preliminary findings suggest that this compound exhibits significant binding affinity to certain therapeutic targets, making it a candidate for further development into a lead compound. The morpholine ring, in particular, is known for its ability to enhance solubility and bioavailability, which are critical factors in drug design.
The synthesis of 4-(4-methylpyrrolidin-3-yl)morpholine involves multi-step organic reactions that showcase the ingenuity of modern synthetic chemistry. Researchers have employed advanced techniques such as transition metal-catalyzed cross-coupling reactions to construct the complex framework efficiently. The incorporation of the 4-methylpyrrolidin-3-yl group introduces steric and electronic modifications that can influence the compound's interactions with biological systems. This level of precision in molecular construction underscores the importance of 4-(4-methylpyrrolidin-3-yl)morpholine as a building block in medicinal chemistry.
One of the most compelling aspects of 4-(4-methylpyrrolidin-3-yl)morpholine is its potential to serve as a foundation for structure-based drug design. High-throughput screening (HTS) and computational modeling have been utilized to identify derivatives with enhanced activity and reduced toxicity. These approaches leverage the compound's inherent flexibility to optimize its binding interactions with biological targets. The results of these studies provide valuable insights into how structural modifications can be tailored to improve therapeutic efficacy.
The pharmacological profile of 4-(4-methylpyrrolidin-3-yl)morpholine has been further elucidated through in vitro and in vivo experiments. These studies have demonstrated its ability to modulate signaling pathways relevant to diseases such as cancer, cardiovascular disorders, and autoimmune conditions. The compound's dual functionality, stemming from its morpholine and pyrrolidine components, allows it to engage multiple targets simultaneously, which is often a desirable trait in polypharmacological interventions.
As research progresses, 4-(4-methylpyrrolidin-3-yl)morpholine continues to emerge as a cornerstone in the development of next-generation therapeutics. Its unique chemical properties and biological relevance make it an attractive candidate for clinical translation. Collaborative efforts between synthetic chemists, biologists, and pharmacologists are essential to fully harness its potential. By integrating experimental data with computational methods, scientists can accelerate the discovery pipeline and bring new treatments to patients more efficiently.
The future directions for 4-(4-methylpyrrolidin-3-yl)morpholine research include exploring its role in combination therapies and investigating its long-term safety profile. Additionally, green chemistry principles are being applied to optimize synthetic routes, ensuring sustainability in drug production. These efforts align with global initiatives to promote environmentally responsible pharmaceutical development while maintaining high standards of efficacy and safety.
In conclusion, 4-(4-methylpyrrolidin-3-yl)morpholine (CAS No. 1384429-55-3) stands as a testament to the ingenuity of modern chemical biology. Its multifaceted applications and promising therapeutic potential underscore its importance as a research tool and a candidate for future drug development. As our understanding of molecular interactions deepens, compounds like this will continue to play a pivotal role in advancing human health.
1384429-55-3 (4-(4-methylpyrrolidin-3-yl)morpholine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)